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Compound of Interest

Compound Name: AMPK activator C2

Cat. No.: B13436885 Get Quote

Technical Support Center: AMPK Activator C2
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with the AMPK activator C2. Below you will find

guidance on solubility, solution preparation, and troubleshooting to ensure the successful use

of this compound in your experiments.

Solubility of AMPK Activator C2
The solubility of AMPK activator C2 has been evaluated in common laboratory solvents. While

specific quantitative data for C2 is limited in publicly available resources, information from

suppliers and data for other structurally related AMPK activators can provide valuable

guidance.

Data Presentation: Solubility of AMPK Activator C2 and Related Compounds
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Compound Solvent Solubility Notes

AMPK Activator C2 DMSO Soluble[1]

Quantitative data not

specified. Formulation

in DMSO is

recommended.[1]

Ethanol Data not available

Water Data not available

EX229 (related AMPK

activator)
DMSO

12 mg/mL (27.79 mM)

[2]

Sonication and

heating are

recommended to aid

dissolution.[2]

13 mg/mL (30.10 mM)

Requires ultrasonic

and warming. Use of

newly opened,

hygroscopic DMSO is

important as moisture

can reduce solubility.

[3]

Water Insoluble[4]

Ethanol Insoluble[4]

PT1 (related AMPK

activator)
DMSO

20.83 mg/mL (41.83

mM)

Requires ultrasonic,

warming, and heating

to 60°C. Hygroscopic

DMSO can impact

solubility.[5]

Experimental Protocols
Protocol for Preparing a Stock Solution of AMPK Activator C2 in DMSO

This protocol provides a general guideline for preparing a stock solution of AMPK activator
C2. Given the lack of specific quantitative solubility data, it is recommended to start with a
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common concentration (e.g., 10 mM) and adjust as needed.

Materials:

AMPK activator C2 (solid powder)

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Water bath (optional)

Procedure:

Pre-weigh the Compound: Carefully weigh the desired amount of AMPK activator C2
powder in a sterile microcentrifuge tube or vial.

Add Solvent: Add the calculated volume of DMSO to achieve the desired stock solution

concentration. For example, to prepare a 10 mM stock solution from 1 mg of C2 (Molecular

Weight: 231.09 g/mol ), you would add 432.7 µL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.[2]

Gentle warming in a water bath (e.g., 37-50°C) can also aid dissolution.[6] Avoid

excessive heat to prevent degradation.

Visual Inspection: Ensure the solution is clear and free of any particulate matter before use.

Storage:

For short-term storage (days to weeks), store the stock solution at 0-4°C.[1]
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For long-term storage (months), aliquot the stock solution into single-use vials to avoid

repeated freeze-thaw cycles and store at -20°C or -80°C.[1]

Troubleshooting Guide & FAQs
This section addresses common issues that may arise when handling and dissolving AMPK
activator C2.

Frequently Asked Questions (FAQs)

Q1: My AMPK activator C2 is not dissolving in DMSO. What should I do?

A1: If you are having trouble dissolving C2 in DMSO, try the following:

Increase vortexing time: Ensure the solution is mixed thoroughly.

Apply gentle heat: Warm the solution in a water bath (37-50°C).

Use sonication: A brief period in a sonicator bath can help break up any clumps and facilitate

dissolution.[2]

Use fresh, high-quality DMSO: DMSO is hygroscopic and absorbed water can reduce the

solubility of some compounds.[3][4] Use a fresh, unopened bottle of anhydrous DMSO for

best results.

Q2: Can I dissolve AMPK activator C2 in water or ethanol?

A2: Currently, there is no available data to confirm the solubility of AMPK activator C2 in water

or ethanol. Based on the behavior of other similar small molecule kinase activators, it is likely to

have poor solubility in aqueous solutions.[4][7] It is recommended to first prepare a

concentrated stock solution in DMSO and then dilute it into your aqueous experimental media.

Q3: How should I store the solid AMPK activator C2 compound?

A3: The solid compound should be stored in a dry, dark place. For short-term storage (days to

weeks), 0-4°C is recommended. For long-term storage (months to years), store at -20°C.[1]

Q4: My stock solution of AMPK activator C2 looks cloudy after thawing. What should I do?
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A4: Cloudiness upon thawing may indicate that the compound has precipitated out of solution.

Before use, warm the solution to room temperature or slightly above and vortex thoroughly to

ensure the compound is fully redissolved. To avoid this issue, it is recommended to prepare

single-use aliquots of your stock solution to minimize freeze-thaw cycles.[7]

Q5: What is the stability of the AMPK activator C2 stock solution?

A5: For stock solutions in DMSO, short-term storage at 0-4°C for days to weeks is acceptable.

For long-term storage, it is recommended to keep aliquots at -20°C for several months.[1]

Visual Guides
Diagram 1: Troubleshooting Workflow for Solubility Issues
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Caption: Troubleshooting workflow for dissolving AMPK activator C2.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13436885?utm_src=pdf-body-img
https://www.benchchem.com/product/b13436885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13436885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 2: AMPK Signaling Pathway
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Caption: Simplified AMPK signaling pathway activated by C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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